Cas no 1211583-93-5 (3-Chloro-4-fluoropyridine-2-carboxylic acid)

• Product Name: 3-Chloro-4-fluoropyridine-2-carboxylic acid
• CAS No: 1211583-93-5
• MF: C₆H₃ClFNO₂
• MW: 175.544924020767
• MDL: MFCD18257394
• CID: 4802941
• PubChem ID: 72213988
• Update Time: 2025-06-08

3-Chloro-4-fluoropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-4-FLUOROPYRIDINE-2-CARBOXYLIC ACID
• 3-Chloro-4-fluoropicolinic acid
• AB74915
• 3-Chloro-4-fluoropyridine-2-carboxylic acid

• MDL： MFCD18257394
• Inchi： 1S/C6H3ClFNO2/c7-4-3(8)1-2-9-5(4)6(10)11/h1-2H,(H,10,11)
• InChI Key： MLSSQOONRPLEKK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CN=C1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 1.4
• Topological Polar Surface Area: 50.2

Additional information on 3-Chloro-4-fluoropyridine-2-carboxylic acid

Introduction to 3-Chloro-4-fluoropyridine-2-carboxylic acid (CAS No: 1211583-93-5)

3-Chloro-4-fluoropyridine-2-carboxylic acid, with the chemical identifier CAS No. 1211583-93-5, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including the presence of both chloro and fluoro substituents, make it a valuable building block for medicinal chemists seeking to design compounds with enhanced pharmacological properties.

The fluoropyridine core of this molecule is a privileged scaffold in drug discovery, known for its ability to modulate metabolic stability, binding affinity, and overall bioavailability of drug candidates. The introduction of fluorine atoms into heterocyclic compounds often leads to improved binding interactions with biological targets, such as enzymes and receptors, due to the ability of fluorine to engage in favorable van der Waals and dipole-dipole interactions. In contrast, the chloro group can provide additional electronic and steric effects that further fine-tune the pharmacokinetic profile of the resulting compounds.

Recent advancements in synthetic methodologies have enabled more efficient access to 3-Chloro-4-fluoropyridine-2-carboxylic acid, making it more accessible for large-scale applications in drug development programs. Modern techniques, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated fluorination processes, have streamlined the synthesis of complex fluorinated pyridines. These improvements have not only reduced production costs but also opened new avenues for exploring novel derivatives with tailored biological activities.

In the realm of pharmaceutical research, 3-Chloro-4-fluoropyridine-2-carboxylic acid has been utilized as a key precursor in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its role in developing kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The pyridine ring's ability to mimic natural substrates or allosteric sites on target proteins makes it an ideal scaffold for designing high-affinity binders. Additionally, the presence of both chloro and fluoro substituents allows for fine-tuning of electronic properties, which is essential for achieving optimal binding modes within biological targets.

One notable application of this compound has been in the development of antiviral agents. The structural motif of fluorinated pyridines has been shown to enhance drug resistance profiles and improve oral bioavailability, making it an attractive feature for antiviral drug candidates. Researchers have leveraged 3-Chloro-4-fluoropyridine-2-carboxylic acid to synthesize novel analogs that exhibit potent activity against viruses such as influenza and hepatitis C. These efforts highlight the compound's potential as a starting point for next-generation antiviral therapies.

Another area where this compound has found utility is in agrochemical research. Fluorinated pyridines are frequently incorporated into herbicides and pesticides due to their ability to enhance environmental stability while maintaining high efficacy against target organisms. The chloro and fluoro substituents contribute to improved photostability and resistance to metabolic degradation, ensuring prolonged activity in agricultural settings. Recent studies have focused on developing fluorinated pyridine-based compounds that exhibit lower environmental toxicity while maintaining strong pest control capabilities.

The synthesis and application of 3-Chloro-4-fluoropyridine-2-carboxylic acid also align with broader trends in green chemistry. Efforts are underway to develop more sustainable synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Advances in catalytic systems and flow chemistry have allowed for more efficient production processes, aligning with global initiatives to promote environmentally friendly chemical manufacturing.

Looking ahead, the future prospects for 3-Chloro-4-fluoropyridine-2-carboxylic acid are promising, with ongoing research exploring its potential in emerging therapeutic areas such as immunotherapy and neurodegenerative diseases. The versatility of this compound as a synthetic intermediate ensures its continued relevance in medicinal chemistry innovation. As new methodologies emerge, further opportunities will arise to expand its applications across diverse fields.